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Compound of Interest

Compound Name: Acetic acid;lanthanum(3+);hydrate

Cat. No.: B11817387 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Acetic
acid;lanthanum(3+);hydrate, also known as Lanthanum(III) acetate hydrate. The following

procedures are designed to ensure safe handling, storage, and disposal of this compound.

Hazard Identification and Classification
Lanthanum(III) acetate hydrate is classified as a hazardous substance. It is crucial to be aware

of its potential health effects to ensure proper handling.

Hazard Classification Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation[1]

Eye Irritation/Damage Category 1 / 2
H318/H319: Causes serious

eye damage/irritation[1][2]

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation[1]

Signal Word: Warning[1] or Danger[2]

Personal Protective Equipment (PPE)
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Adherence to proper PPE protocols is mandatory to minimize exposure and ensure personal

safety.

Protection Type Recommended Equipment Standards/Notes

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[1][3]

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1]

Contact lenses should not be

worn.[4]

Skin Protection

Chemical-resistant gloves

(Neoprene or nitrile rubber).[4]

Fire/flame resistant and

impervious clothing.[1]

Gloves must be inspected prior

to use.[1][5] Wash and dry

hands after handling.[1][5]

Respiratory Protection

A NIOSH-certified dust and

mist respirator (e.g., N95) is

recommended, especially

where dust formation is

possible.[4][6] If exposure

limits are exceeded or irritation

is experienced, a full-face

respirator should be used.[1]

Use in a well-ventilated area or

under a fume hood.[3][4]

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of the

compound and preventing accidental exposure.

Handling:

Handle in a well-ventilated place.[1]

Avoid dust formation.[3][4]

Do not breathe dust, fumes, gas, mist, or vapors.[1][4]

Avoid contact with skin and eyes.[4]
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Wash hands thoroughly after handling.[1]

Keep away from incompatible materials such as oxidizing agents.[7][8]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[1][4]

The substance is hygroscopic; protect from humidity and water.[3][7]

Store locked up.[1]

Emergency Procedures and First Aid
Immediate and appropriate responses to emergencies can significantly mitigate potential harm.

Emergency Situation First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[3]

Skin Contact

Immediately take off contaminated clothing.

Wash the affected area with soap and plenty of

water.[1][3] If skin irritation occurs, get medical

help.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids apart.[1][9] Remove

contact lenses if present and easy to do.

Continue rinsing.[1] Seek immediate medical

attention.[3][9]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention.[1][9]
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Fire-fighting Measures:

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][5]

Special hazards: Irritating fumes and organic acid vapors may develop at elevated

temperatures.[4] At temperatures above 300°C, acetic acid is liberated.[4]

Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][4]

Accidental Release and Disposal Plan
A clear plan for spills and waste disposal is essential for laboratory safety and environmental

protection.

Accidental Release:

Evacuate: Evacuate unnecessary personnel from the area.[4]

Ventilate: Ensure adequate ventilation.[1]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[1][4]

Clean-up:

Wear appropriate PPE.[4]

Avoid dust formation.[4]

Sweep or shovel the spilled material into a suitable, closed container for disposal.[3][4]

Clean the spill area thoroughly.

Disposal:
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Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1]

Do not dispose of waste into the sewer system.[4]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[5]

Operational Workflow: Chemical Spill Response
The following diagram outlines the step-by-step procedure for responding to a spill of

Lanthanum(III) acetate hydrate.
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Immediate Actions

Containment & Cleanup

Disposal & Reporting

Completion

Spill Occurs

Evacuate Area

Ensure Ventilation

Don Appropriate PPE

Contain Spill

Clean Up Spill

Dispose of Waste

Decontaminate Area

Report Incident

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Lanthanum(III) acetate hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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